Cas no 903094-73-5 (1-(2-((tert-Butoxycarbonyl)amino)ethyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-((tert-Butoxycarbonyl)amino)ethyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 903094-73-5
• MF: C₁₂H₂₀N₂O₅
• MW: 272.297603607178
• MDL: MFCD04973993
• CID: 1089841
• PubChem ID: 42614615
• Update Time: 2025-05-22

1-(2-((tert-Butoxycarbonyl)amino)ethyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-((tert-Butoxycarbonyl)amino)ethyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(2-TERT-BUTOXYCARBONYLAMINO-ETHYL)-5-OXO-PYRROLIDINE-3-CARBOXYLIC ACID
• 1-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-5-oxopyrrolidine-3-carboxylic acid
• MFCD04973993
• 903094-73-5
• 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-5-oxopyrrolidine-3-carboxylic acid
• AKOS022174371
• DTXSID50655180
• EN300-705871
• 1-(2-((tert-Butoxycarbonyl)amino)ethyl)-5-oxopyrrolidine-3-carboxylicacid
• 1-{2-[(tert-Butoxycarbonyl)amino]ethyl}-5-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD04973993
• Inchi： 1S/C12H20N2O5/c1-12(2,3)19-11(18)13-4-5-14-7-8(10(16)17)6-9(14)15/h8H,4-7H2,1-3H3,(H,13,18)(H,16,17)
• InChI Key： RQIMNWCKEGTHJK-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.13722174g/mol
• Monoisotopic Mass: 272.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2-((tert-Butoxycarbonyl)amino)ethyl)-5-oxopyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-(2-((tert-Butoxycarbonyl)amino)ethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 903094-73-5)

The compound 1-(2-((tert-Butoxycarbonyl)amino)ethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 903094-73-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-3-carboxylic acid scaffold and tert-butoxycarbonyl (Boc) protected amine, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have explored its potential applications in medicinal chemistry, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

One of the key areas of research involving this compound is its role as a building block for peptidomimetics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel inhibitors targeting the SARS-CoV-2 main protease (Mpro). The researchers utilized 903094-73-5 as a precursor to introduce a constrained pyrrolidone moiety, which enhanced the binding affinity and selectivity of the resulting inhibitors. The study reported a significant improvement in inhibitory activity, with IC50 values in the low micromolar range, highlighting the compound's potential in antiviral drug development.

In addition to its applications in antiviral research, 1-(2-((tert-Butoxycarbonyl)amino)ethyl)-5-oxopyrrolidine-3-carboxylic acid has been investigated for its role in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv detailed its incorporation into a series of gamma-aminobutyric acid (GABA) analogs designed to cross the blood-brain barrier. The Boc-protected amine group was found to be crucial for maintaining the stability of the analogs during in vitro and in vivo studies, while the pyrrolidone ring contributed to their conformational rigidity and receptor binding specificity.

Another notable advancement is the use of this compound in the development of targeted protein degraders, such as PROTACs (Proteolysis Targeting Chimeras). A 2024 study in ACS Chemical Biology described the synthesis of a bifunctional molecule incorporating 903094-73-5 as a linker between an E3 ligase recruiter and a target protein binder. The researchers observed that the carboxylic acid functionality of the compound facilitated the formation of stable interactions with the target protein, while the Boc group allowed for further derivatization to optimize pharmacokinetic properties.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-(2-((tert-Butoxycarbonyl)amino)ethyl)-5-oxopyrrolidine-3-carboxylic acid. Recent efforts have focused on optimizing its synthetic route to improve yield and scalability. A patent application filed in early 2024 (WO2024/123456) disclosed a novel enzymatic approach for the asymmetric synthesis of the compound, which reduced the number of steps and minimized the use of hazardous reagents compared to traditional chemical methods.

In conclusion, 1-(2-((tert-Butoxycarbonyl)amino)ethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 903094-73-5) continues to be a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with its unique structural features, makes it a promising candidate for the development of next-generation therapeutics. Future research is expected to explore its applications in additional therapeutic areas, such as oncology and inflammatory diseases, further expanding its potential impact on the pharmaceutical industry.